Cas no 19888-33-6 (12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-)

12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)- structure
19888-33-6 structure
Product Name:12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-
CAS No:19888-33-6
MF:C15H24O
MW:220.350464820862
CID:167198
PubChem ID:22559443
Update Time:2025-04-19

12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)- Chemical and Physical Properties

Names and Identifiers

    • 12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)-
    • humulene 2,3-epoxide
    • humuleneoxide,1,5,9,9-tetramethyl-12-oxabicyclododeca-4,7-diene
    • α-Humulene oxide
    • α-Humulene epoxide
    • Humulene epoxide I
    • (1R,4E,7E,11R)-1,5,9,9-Tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,7-diene
    • (4E,7E)-1,5,9,9-Tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,7-diene
    • (4Z,7Z)-1,5,9,9-TETRAMETHYL-12-OXABICYCLO[9.1.0]DODECA-4,7-DIENE
    • 19888-33-6
    • alpha-humulene epoxide
    • CHEBI:228331
    • Humulene, epoxide
    • DTXSID401316379
    • CHEMBL509909
    • SCHEMBL3676673
    • Humulene monoxide
    • Humulene oxide I
    • alpha-Humulene oxide
    • Humulene oxide
    • Humulene I epoxide
    • Humulene epoxide
    • Inchi: 1S/C15H24O/c1-12-7-5-9-14(2,3)11-13-15(4,16-13)10-6-8-12/h5,8-9,13H,6-7,10-11H2,1-4H3/b9-5-,12-8-
    • InChI Key: RKQDKXOBRXTSFS-QZFXXANLSA-N
    • SMILES: O1C2CC(C=CCC(C)=CCCC12C)(C)C |c:4,8|

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.907
  • Boiling Point: 283.1°Cat760mmHg
  • Flash Point: 121.7°C
  • Refractive Index: 1.474
  • PSA: 12.53

12-Oxabicyclo[9.1.0]dodeca-4,7-diene,1,5,9,9-tetramethyl-, (1R,4E,7E,11R)- Related Literature

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